Cas no 80707-06-8 (4-(2-Bromophenyl)oxolan-2-one)

• Product Name: 4-(2-Bromophenyl)oxolan-2-one
• CAS No: 80707-06-8
• MF: C₁₀H₉BrO₂
• MW: 241.081262350082
• CID: 5759446
• PubChem ID: 12862868
• Update Time: 2023-11-15

4-(2-Bromophenyl)oxolan-2-one Chemical and Physical Properties

Names and Identifiers

• 80707-06-8
• EN300-1652867
• 4-(2-Bromophenyl)oxolan-2-one
• 2(3H)-Furanone, 4-(2-bromophenyl)dihydro-

• Inchi： 1S/C10H9BrO2/c11-9-4-2-1-3-8(9)7-5-10(12)13-6-7/h1-4,7H,5-6H2
• InChI Key： QWUYLBRJXJLORW-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1COC(C1)=O

Computed Properties

• Exact Mass: 239.97859g/mol
• Monoisotopic Mass: 239.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.539±0.06 g/cm3(Predicted)
• Melting Point: 61-61.5 °C
• Boiling Point: 358.9±42.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes